molecular formula C22H24N8O3 B6231393 N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans CAS No. 2222487-91-2

N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans

Cat. No. B6231393
CAS RN: 2222487-91-2
M. Wt: 448.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans is a useful research compound. Its molecular formula is C22H24N8O3 and its molecular weight is 448.5. The purity is usually 95.
BenchChem offers high-quality N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is prepared by reacting 2-bromo-5-nitropyrazine with 1-(1R,4R)-4-ethoxycyclohexene in the presence of a palladium catalyst. The second intermediate is prepared by reacting 1-(2-amino-5-nitrophenyl)ethanone with 2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid in the presence of a coupling reagent. The two intermediates are then coupled using a palladium catalyst to form the final product.", "Starting Materials": [ "2-bromo-5-nitropyrazine", "1-(1R,4R)-4-ethoxycyclohexene", "1-(2-amino-5-nitrophenyl)ethanone", "2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid", "coupling reagent", "palladium catalyst" ], "Reaction": [ "Step 1: React 2-bromo-5-nitropyrazine with 1-(1R,4R)-4-ethoxycyclohexene in the presence of a palladium catalyst to form the first intermediate.", "Step 2: React 1-(2-amino-5-nitrophenyl)ethanone with 2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid in the presence of a coupling reagent to form the second intermediate.", "Step 3: Couple the two intermediates using a palladium catalyst to form the final product." ] }

CAS RN

2222487-91-2

Product Name

N-[3-(pyrazin-2-yl)-1-[(1r,4r)-4-ethoxycyclohexyl]-1H-pyrazol-4-yl]-2-(1H-pyrazol-4-yl)-1,3-oxazole-4-carboxamide, trans

Molecular Formula

C22H24N8O3

Molecular Weight

448.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.